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Compound of Interest

Compound Name: 1-Cyclopropylethanol

CAS No.: 765-42-4

Cat. No.: B1359789

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the ring-opening reactions of 1-
cyclopropylethanol, a valuable transformation in organic synthesis for the preparation of

functionalized homoallylic alcohols. The high ring strain of the cyclopropyl group in 1-
cyclopropylethanol makes it susceptible to various ring-opening strategies, offering access to

molecular scaffolds with applications in medicinal chemistry and drug design.[1] This document

details acid-catalyzed, and transition-metal-catalyzed protocols, summarizing quantitative data

and providing detailed experimental procedures.

Introduction to Ring-Opening Reactions of 1-
Cyclopropylethanol
1-Cyclopropylethanol is an organic compound featuring a strained three-membered

cyclopropane ring attached to an ethanol backbone.[1] This structural motif is of significant

interest in organic synthesis due to the unique reactivity conferred by the strained ring. Ring-

opening reactions of 1-cyclopropylethanol and related cyclopropylcarbinols typically proceed

through the formation of a stabilized carbocation or radical intermediate, leading to the
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formation of homoallylic alcohols. These products are versatile building blocks in the synthesis

of complex molecules and have been explored as potential bioisosteres in drug discovery

programs.

Methodologies for Ring-Opening of 1-
Cyclopropylethanol
Several methodologies can be employed to induce the ring-opening of 1-cyclopropylethanol.
The choice of method influences the reaction mechanism, selectivity, and the nature of the final

product.

Acid-Catalyzed Ring-Opening
Under acidic conditions, the hydroxyl group of 1-cyclopropylethanol is protonated, forming a

good leaving group (water). Departure of water generates a cyclopropylcarbinyl cation, which

rapidly rearranges to the more stable homoallylic cation, subsequently trapped by a nucleophile

(often the conjugate base of the acid or the solvent) to afford the homoallylic alcohol. Lewis

acids can also be employed to catalyze this transformation.[1]

General Reaction Scheme:

Reactants Intermediates Product

1-Cyclopropylethanol Protonated AlcoholH+ Cyclopropylcarbinyl Cation
-H2O

Homoallylic Cation
Rearrangement

Homoallylic Alcohol+H2O, -H+

Click to download full resolution via product page

Caption: Acid-catalyzed ring-opening of 1-cyclopropylethanol.

Transition-Metal-Catalyzed Ring-Opening
Transition metals, particularly palladium and nickel, can catalyze the ring-opening of

cyclopropyl compounds.[2] In the case of cyclopropanols, the reaction can proceed through the

formation of a metal homoenolate intermediate. This approach offers the advantage of milder
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reaction conditions and the potential for asymmetric transformations. For instance, nickel-

catalyzed ring-opening allylation of cyclopropanols with allylic carbonates provides a route to

δ,ε-unsaturated ketones.[2]

General Reaction Scheme:

Reactants Intermediate Product

Cyclopropanol Ni(II)-homoenolateNi(0) catalyst ProductElectrophile

Click to download full resolution via product page

Caption: Transition-metal-catalyzed ring-opening of a cyclopropanol.

Quantitative Data Summary
The following table summarizes typical yields for ring-opening reactions of cyclopropylcarbinol

systems under various catalytic conditions. Note that specific yields for 1-cyclopropylethanol
may vary and optimization is often required.

Catalyst/Reage
nt

Substrate
Scope

Product Type Yield (%) Reference

Ga(OTf)₃
Cyclopropyl

allylic alcohols

(E)-δ-vinyl-

homoallylic

alcohols/ethers

Moderate to

Good
[1]

Yb(OTf)₃

Cyclopropyl

allylic alcohols

with pyrazole

nucleophiles

(E)-δ-vinyl-

homoallylic

pyrazoles

Moderate to

Good
[1]

Ni(cod)₂ / Ligand

Cyclopropanols

with allylic

carbonates

δ,ε-unsaturated

ketones

Moderate to

Good
[2]
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Experimental Protocols
Protocol 1: Lewis Acid-Catalyzed Ring-Opening of a
Cyclopropyl Allylic Alcohol
This protocol is adapted from a general procedure for the Lewis acid-catalyzed ring-opening of

cyclopropyl allylic alcohols.[1]

Materials:

Cyclopropyl allylic alcohol (1.0 equiv)

Gallium(III) trifluoromethanesulfonate (Ga(OTf)₃) (10 mol%)

Dichloromethane (CH₂Cl₂) (0.1 M)

Water or Alcohol (nucleophile, as solvent or co-solvent)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

To a solution of the cyclopropyl allylic alcohol in dichloromethane, add Ga(OTf)₃ at room

temperature.

If water or another alcohol is the desired nucleophile, it can be used as a co-solvent.

Stir the reaction mixture at room temperature and monitor the progress by thin-layer

chromatography (TLC).

Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

Separate the organic layer and extract the aqueous layer with dichloromethane.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.researchgate.net/publication/353414772_Nickel-Catalyzed_Ring-Opening_Allylation_of_Cyclopropanols_via_Homoenolate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359789?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

homoallylic alcohol or ether.

Applications in Drug Development
The homoallylic alcohol motif obtained from the ring-opening of 1-cyclopropylethanol can be

a valuable component in drug design. One key application is its use as a bioisostere.

Bioisosterism is a strategy used in medicinal chemistry to replace a functional group in a lead

compound with another group that has similar physical or chemical properties, with the aim of

improving the compound's pharmacokinetic or pharmacodynamic properties.

The hydroxyl group and the double bond in a homoallylic alcohol can participate in hydrogen

bonding and π-stacking interactions, respectively, mimicking the interactions of other functional

groups within a biological target. For example, a homoallylic alcohol could potentially serve as

a bioisostere for a carboxylic acid, amide, or an aromatic ring, while offering different

physicochemical properties such as solubility, metabolic stability, and cell permeability.

Logical Workflow for Bioisosteric Replacement:
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Identify Lead Compound with Target Functional Group (e.g., Carboxylic Acid)

Synthesize Homoallylic Alcohol via Ring-Opening of 1-Cyclopropylethanol

Synthetic Strategy

Incorporate Homoallylic Alcohol as a Bioisosteric Replacement

Molecular Design

Evaluate Pharmacological Activity and ADME Properties of the New Analog

Biological Testing

Iterative Optimization based on Structure-Activity Relationships (SAR)

Analysis

Refinement

Click to download full resolution via product page

Caption: Workflow for utilizing ring-opened products in drug design.

While specific examples detailing the pharmacological activity of the direct ring-opened product

of 1-cyclopropylethanol are not abundant in the literature, the strategic importance of

homoallylic alcohols in the synthesis of biologically active natural products and

pharmaceuticals is well-established. Their utility as versatile intermediates allows for further

elaboration into more complex molecular architectures with a wide range of potential

therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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